Cas no 1391487-47-0 ((S)-1-(6-CHLOROPYRIDIN-3-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE HCL)

• Product Name: (S)-1-(6-CHLOROPYRIDIN-3-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE HCL
• CAS No: 1391487-47-0
• MF: C₇H₇Cl₂F₃N₂
• MW: 247.045089960098
• CID: 5714960
• PubChem ID: 145709077
• Update Time: 2026-03-11

(S)-1-(6-CHLOROPYRIDIN-3-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE HCL Chemical and Physical Properties

Names and Identifiers

• (S)-1-(6-CHLOROPYRIDIN-3-YL)-2,2,2-TRIFLUOROETHAN-1-AMINEHCL
• (S)-1-(6-CHLOROPYRIDIN-3-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE HCL
• 1391487-47-0
• (S)-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-amine hydrochloride
• 3-Pyridinemethanamine, 6-chloro-α-(trifluoromethyl)-, hydrochloride (1:1), (αS)-

• Inchi： 1S/C7H6ClF3N2.ClH/c8-5-2-1-4(3-13-5)6(12)7(9,10)11;/h1-3,6H,12H2;1H/t6-;/m0./s1
• InChI Key： DLPOIJHPAFAHMN-RGMNGODLSA-N
• SMILES： ClC1=CC=C(C=N1)[C@@H](C(F)(F)F)N.Cl

Computed Properties

• Exact Mass: 245.9938381g/mol
• Monoisotopic Mass: 245.9938381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų